alpha-Desmethyl Anastrozole-d3 alpha-Desmethyl Anastrozole-d3
Brand Name: Vulcanchem
CAS No.: 1346601-01-1
VCID: VC0119678
InChI: InChI=1S/C16H17N5/c1-12(7-17)14-4-13(8-21-11-19-10-20-21)5-15(6-14)16(2,3)9-18/h4-6,10-12H,8H2,1-3H3/i1D3
SMILES: CC(C#N)C1=CC(=CC(=C1)CN2C=NC=N2)C(C)(C)C#N
Molecular Formula: C16H17N5
Molecular Weight: 282.365

alpha-Desmethyl Anastrozole-d3

CAS No.: 1346601-01-1

Cat. No.: VC0119678

Molecular Formula: C16H17N5

Molecular Weight: 282.365

* For research use only. Not for human or veterinary use.

alpha-Desmethyl Anastrozole-d3 - 1346601-01-1

Specification

CAS No. 1346601-01-1
Molecular Formula C16H17N5
Molecular Weight 282.365
IUPAC Name 2-[3-(1-cyano-2,2,2-trideuterioethyl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropanenitrile
Standard InChI InChI=1S/C16H17N5/c1-12(7-17)14-4-13(8-21-11-19-10-20-21)5-15(6-14)16(2,3)9-18/h4-6,10-12H,8H2,1-3H3/i1D3
Standard InChI Key LXXANTDQIIXQBZ-FIBGUPNXSA-N
SMILES CC(C#N)C1=CC(=CC(=C1)CN2C=NC=N2)C(C)(C)C#N

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